Cas no 1219963-98-0 (4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride)

• Product Name: 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride
• CAS No: 1219963-98-0
• MF: C₁₅H₂₃BrClNO
• MW: 348.706222772598
• CID: 2854301
• Update Time: 2025-10-29

4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride
• 3-(2-(4-BROMO-2-ETHYLPHENOXY)ETHYL)PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C15H22BrNO.ClH/c1-2-13-10-14(16)5-6-15(13)18-9-7-12-4-3-8-17-11-12;/h5-6,10,12,17H,2-4,7-9,11H2,1H3;1H
• InChI Key： MXBOMEJTCCFDNU-UHFFFAOYSA-N
• SMILES： C1(CC)C=C(Br)C=CC=1OCCC1CCCNC1.Cl

Additional information on 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride

4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride: A Comprehensive Overview

The compound 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride, with the CAS number 1219963-98-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a brominated aromatic ring with a piperidine-containing ether moiety. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which may enhance its stability or solubility in certain conditions.

The synthesis of 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. The bromine substituent on the aromatic ring suggests that it may have been introduced via electrophilic substitution, a common method for bromination in aromatic compounds. The piperidine ring, on the other hand, is likely formed through a ring-closing reaction or by modifying an existing amine structure.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The combination of an aromatic ring with a piperidine moiety makes it an attractive candidate for drug design, particularly in the development of compounds with potential neuropharmacological activity. Piperidine-containing structures are known to interact with various biological targets, including GPCRs and ion channels, which are critical in therapeutic interventions for conditions such as epilepsy and pain management.

In terms of chemical properties, 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. The presence of the hydrochloride salt also influences its physical properties, potentially enhancing its stability under certain storage conditions.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, the synthesis requires precise control over reaction conditions to ensure high yields and purity. On the other hand, this complexity may confer unique reactivity or selectivity in biological systems, making it a valuable tool in drug discovery efforts.

Looking ahead, ongoing research into 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride is expected to focus on its pharmacokinetic properties and potential toxicity profiles. Understanding how this compound behaves within biological systems will be crucial for determining its suitability as a therapeutic agent or as a building block for more complex molecules.

In conclusion, 4-Bromo-2-ethylphenyl 2-(3-piperidinyl)ethylether hydrochloride represents an intriguing compound with diverse applications across organic chemistry and pharmacology. Its unique structure and potential bioactivity make it a subject of ongoing research interest. As advancements in synthetic methodologies and biological testing continue to evolve, this compound may unlock new possibilities in drug development and related fields.